tert-Butyl 4-methyleneazepane-1-carboxylate

• IUPAC Name: tert-butyl 4-methylideneazepane-1-carboxylate
• InChI: InChI=1S/C12H21NO2/c1-10-6-5-8-13(9-7-10)11(14)15-12(2,3)4/h1,5-9H2,2-4H3
• InChI Key: FNRDFZBLWSYXJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(=C)CC1
• Molecular Formula: C12H21NO2
• DSSTOX Substance ID: DTXSID00677478
• Molecular Weight: 211.30 g/mol
• CAS RN: 790705-08-7

Description

Tert-butyl 4-methyleneazepane-1-carboxylate, also known as TBCMAC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. TBCMAC is a cyclic amine derivative that contains a carbonyl group and a methylene bridge. Its unique structure and properties make it a promising candidate for the development of new drugs and therapies.

Scientific Research Applications

Analytical Chemistry

Lastly, this compound could have applications in analytical chemistry, where it may be used as a standard or a reagent in chromatography, mass spectrometry, or other analytical techniques to quantify or identify other substances.

Each of these applications leverages the unique chemical structure of tert-Butyl 4-methyleneazepane-1-carboxylate to fulfill specific roles in scientific research, demonstrating the compound’s versatility and potential across various fields of study. While the search results did not provide direct applications, the analysis above is based on the chemical structure and common practices in the related fields.

Synthesis routes and methods I

Procedure details

A solution of 1 g methyltriphenylphosphoniumbromide (MW: 357.22, 2.79 mmol) in 20 ml of tetrahydrofuran was treated at −78° C. with 1.22 ml of a 2.3 M n-butyl lithium solution in N-hexane (2.8 mmol). The reaction mixture was stirred at −78° C. for ten minutes, then at 0° C. for one hour. The yellow suspension was cooled to −78° C. and treated with a solution of 595 mg 4-oxo-azepane-1-carboxylic acid tert-butyl ester (WO 2000044376) (MW: 213.279, 2.78 mmol) in 10 ml tetrahydrofuran. The reaction mixture was stirred at room temperature for one and half hour. The reaction mixture was quenched with 30 ml of a saturated aqueous solution of ammonium chloride, diluted with 30 ml of ethyl acetate. The organic layer was successively washed with 30 ml water and 30 ml brine, dried over magnesium sulfate and filtered. The filtrate was evaporated under reduced pressure and the residue purified by chromatography over silica. (cyclohexane:ethyl acetate 1:1). Yield: 487 mg, 83%. NMR (CDCl3): 1.35 ppm (s, 9H, tert-but.); 1.6 ppm (m, 2H, —CH2—), 2.14 ppm (m, 2H), 2.33 ppm (m, 2H); 3.29 ppm (m, 4H, N-—(CH2); 4.67 ppm (m, 2H, vinyl-CH2).

Synthesis routes and methods II

Procedure details

Under argon 12.56 g methyltriphenylphosphonium bromide are dissolved in 100 ml of tetrahydrofuran, cooled to −14° C. and within 45 minutes a 2 M solution of 17.58 ml n-butyllithium in hexane is added dropwise. The mixture is stirred for another 1 hour and then a solution of 5 g tert-butyl 4-oxo-azepan-1-carboxylate in 20 ml of tetrahydrofuran is added dropwise. Then the mixture is heated to ambient temperature and stirred for 12 hours. It is then divided between water and hexane and the aqueous phase is extracted twice with hexane. The combined organic phases are washed with saturated aqueous sodium chloride solution and dried on magnesium sulphate. The solvents are eliminated in vacuo and the residue is stirred with petroleum ether/tert.-butyl-methyl-ether. The solid is suction filtered and the mother liquor is evaporated down in vacuo. The residue is chromatographed on silica gel (petroleum ether/ethyl acetate 100:0, then 95:5).